Cas no 16218-74-9 (1-Methylquinolinium toluene-p-sulphonate)

1-Methylquinolinium toluene-p-sulphonate structure
16218-74-9 structure
Product Name:1-Methylquinolinium toluene-p-sulphonate
CAS No:16218-74-9
MF:C17H17NO3S
MW:315.386783361435
CID:145926
PubChem ID:20471186
Update Time:2025-04-19

1-Methylquinolinium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

    • 1-Methylquinolinium toluene-p-sulphonate
    • 4-methylbenzenesulfonate,1-methylquinolin-1-ium
    • 1-methylquinolinium 4-methylbenzenesulfonate
    • 1-Methylquinolinium tosylate
    • NS00086956
    • DTXSID30936646
    • 4-methylbenzenesulfonate;1-methylquinolin-1-ium
    • UNII-C3D5V2XQ2J
    • 1-METHYLQUINOLINIUM TOLUENE-P-SULFONATE
    • EINECS 240-346-1
    • 1-Methylquinolin-1-ium 4-methylbenzene-1-sulfonate
    • 16218-74-9
    • SCHEMBL4848699
    • N-Methylquinolinium p-toluenesulfonate
    • C3D5V2XQ2J
    • Quinolinium, 1-methyl-, 4-methylbenzenesulfonate (1:1)
    • Inchi: 1S/C10H10N.C7H8O3S/c1-11-8-4-6-9-5-2-3-7-10(9)11;1-6-2-4-7(5-3-6)11(8,9)10/h2-8H,1H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key: UKQVAKKCHJNWPC-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+]1(C)C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 315.09301
  • Monoisotopic Mass: 315.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.5Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 61.08
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